Cas no 946208-88-4 (N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine)

• Product Name: N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• CAS No: 946208-88-4
• MF: C₂₂H₂₆N₆O₂
• MW: 406.480844020844
• CID: 6584285
• PubChem ID: 42477710
• Update Time: 2025-06-08

N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 2-N-(2,4-dimethylphenyl)-4-N-(4-methoxyphenyl)-6-morpholin-4-yl-1,3,5-triazine-2,4-diamine
• F2490-0257
• N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine
• N-(2,4-dimethylphenyl)-N'-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine
• 946208-88-4
• AKOS016385254

• Inchi： 1S/C22H26N6O2/c1-15-4-9-19(16(2)14-15)24-21-25-20(23-17-5-7-18(29-3)8-6-17)26-22(27-21)28-10-12-30-13-11-28/h4-9,14H,10-13H2,1-3H3,(H2,23,24,25,26,27)
• InChI Key： SXDUEJFHIDVKOD-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(NC3C=CC(=CC=3)OC)N=C(NC3C=CC(C)=CC=3C)N=2)CC1

Computed Properties

• Exact Mass: 406.21172409g/mol
• Monoisotopic Mass: 406.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 84.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine

Comprehensive Overview of N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 946208-88-4)

The compound N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine (CAS No. 946208-88-4) is a highly specialized triazine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a morpholin-4-yl group and substituted phenyl rings, makes it a subject of interest for scientists exploring kinase inhibitors, anticancer agents, and herbicide development. This article delves into its properties, applications, and relevance to current scientific trends.

One of the key features of N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine is its role in drug discovery. Researchers are increasingly focusing on triazine-based compounds due to their versatility in modulating biological pathways. For instance, the morpholine moiety in this compound is known to enhance solubility and bioavailability, making it a valuable scaffold for designing targeted therapies. Recent studies have highlighted its potential in addressing drug-resistant cancers, a topic garnering widespread attention in the medical community.

In addition to pharmaceutical applications, this compound has shown promise in agrochemical innovation. The 1,3,5-triazine core is a common motif in herbicides, and modifications like the 4-methoxyphenyl group can influence selectivity and efficacy. With the growing demand for sustainable farming solutions, researchers are investigating how such derivatives can reduce environmental impact while maintaining high crop yields. This aligns with global trends toward green chemistry and precision agriculture.

The synthesis of N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's technical complexity. For laboratories focusing on high-throughput screening, optimizing its synthesis is a critical step in accelerating lead compound identification.

From a commercial perspective, the demand for custom synthesis of such niche compounds is rising, driven by pharmaceutical and agrochemical industries. Suppliers offering CAS No. 946208-88-4 often highlight its purity (>98%) and compliance with Good Manufacturing Practices (GMP). This is particularly relevant for buyers seeking research-grade chemicals for preclinical studies or formulation development.

In summary, N2-(2,4-dimethylphenyl)-N4-(4-methoxyphenyl)-6-(morpholin-4-yl)-1,3,5-triazine-2,4-diamine represents a compelling case study in the intersection of medicinal chemistry and material science. Its applications span from oncology research to crop protection, making it a versatile tool for modern science. As interest in personalized medicine and sustainable agrochemicals grows, this compound is poised to remain a focal point in innovative research.